Cas no 39967-60-7 (Deoxypseudouridine)

• Product Name: Deoxypseudouridine
• CAS No: 39967-60-7
• MF: C₉H₁₂N₂O₅
• MW: 228.201982498169
• CID: 304850
• PubChem ID: 10466304
• Update Time: 2025-11-06

Deoxypseudouridine Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,5-(2-deoxy-b-D-erythro-pentofuranosyl)-
• 2,4(1H,3H)-Pyrimidinedione, 5-(2-deoxy-β-D-erythro-pentofuranosyl)-
• 2'-DEOXYPSEUDOURIDINE
• 5-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-1H-pyrimidine-2,4-dione
• 2'-DEOXYGUANOSINE-5'-TRIPHOSPHORIC ACID DISODIUM SALT
• Deoxypseudouridine
• 5-(2-Deoxy-beta-D-erythro-pentofuranosyl)-2,4(1H,3H)-pyrimidinedione
• 5-((2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyrimidine-2,4(1H,3H)-dione
• 39967-60-7
• NSC804517
• CS-7717
• PD102954
• SCHEMBL658719
• HY-101970
• DTXSID00440386
• 5-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,2,3,4-tetrahydropyrimidine-2,4-dione
• AKOS040740767
• MS-23290
• NSC-804517
• DB-253278

• Inchi： 1S/C9H12N2O5/c12-3-7-5(13)1-6(16-7)4-2-10-9(15)11-8(4)14/h2,5-7,12-13H,1,3H2,(H2,10,11,14,15)/t5-,6+,7+/m0/s1
• InChI Key： ASOJEESZSWWNQK-RRKCRQDMSA-N
• SMILES： O1[C@H](CO)[C@H](C[C@@H]1C1=CNC(NC1=O)=O)O

Computed Properties

• Exact Mass: 228.07500
• Monoisotopic Mass: 228.07462149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.503±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 220-222 ºC (ethanol methanol )
• Solubility: Slightly soluble (3.4 g/l) (25 º C),
• PSA: 115.41000
• LogP: -1.75360

Deoxypseudouridine Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Nucleoside and nucleotide analogues Nucleoside and nucleotide analogues
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Nucleoside and nucleotide analogues

Additional information on Deoxypseudouridine

Deoxypseudouridine (CAS No. 39967-60-7): A Comprehensive Overview of Its Structure, Applications, and Recent Research Developments

Deoxypseudouridine, chemically designated as CAS No. 39967-60-7, is a significant nucleoside analog that has garnered considerable attention in the field of pharmaceutical research and biotechnology. This compound, characterized by its unique structural modification of the uridine ring, exhibits distinct biological properties that make it a valuable candidate for various therapeutic applications. The structure of Deoxypseudouridine incorporates a pseudouridine moiety in place of the standard uridine base, which imparts enhanced stability and altered interactions with biological enzymes and receptors.

The chemical synthesis of Deoxypseudouridine involves intricate steps that require precise control over reaction conditions and reagent selection. Researchers have developed sophisticated methodologies to achieve high yields and purity levels, ensuring that the final product meets stringent pharmaceutical standards. The synthesis process often involves protecting group strategies to safeguard reactive sites during multi-step reactions, followed by deprotection to yield the desired nucleoside analog.

One of the most compelling aspects of Deoxypseudouridine is its potential in the development of antiviral agents. Its structural similarity to natural nucleosides allows it to be incorporated into viral RNA during replication, thereby inhibiting viral replication mechanisms. Recent studies have highlighted its efficacy against a range of RNA viruses, including influenza and hepatitis C viruses. The antiviral applications of Deoxypseudouridine are particularly promising due to its ability to evade host immune responses and viral resistance mechanisms.

In addition to its antiviral properties, Deoxypseudouridine has shown promise in the treatment of certain genetic disorders associated with RNA metabolism. For instance, research indicates that it can modulate the activity of ribonucleases and other RNA-processing enzymes, potentially offering therapeutic benefits in conditions like spinal muscular atrophy (SMA) and other neuromuscular diseases. The genetic disorder treatments being explored with Deoxypseudouridine are based on its ability to stabilize RNA transcripts and enhance their functional stability.

The pharmaceutical industry has been actively investigating Deoxypseudouridine for its potential as a prodrug or intermediate in the synthesis of more complex therapeutic agents. Its unique chemical properties make it an attractive candidate for drug design, allowing for modifications that can enhance bioavailability, reduce toxicity, or target specific disease pathways. The drug development applications of Deoxypseudouridine are diverse, encompassing both small molecule drugs and nucleic acid-based therapies.

Recent advancements in computational chemistry and molecular modeling have further elucidated the mechanistic basis of Deoxypseudouridine's interactions with biological targets. These studies have provided insights into how structural modifications can influence binding affinity and specificity, guiding the design of next-generation nucleoside analogs. The computational studies have been instrumental in optimizing synthetic routes and predicting pharmacokinetic profiles, thereby accelerating the drug discovery process.

The regulatory landscape for Deoxypseudouridine is evolving as researchers uncover new therapeutic applications and refine manufacturing processes. Regulatory agencies require comprehensive data on safety, efficacy, and quality to approve new drug candidates derived from this compound. The regulatory considerations for Deoxypseudouridine highlight the importance of rigorous testing and documentation in bringing new therapies to market.

Future research directions for Deoxypseudouridine include exploring its potential in combination therapies with other antiviral agents or small molecule drugs. This approach could enhance treatment efficacy while minimizing resistance development. Additionally, investigating its role in gene therapy vectors may open new avenues for treating inherited genetic disorders. The future research directions for Deoxypseudouridine are broad and multifaceted, reflecting its versatility as a therapeutic agent.

In conclusion, Deoxypseudouridine (CAS No. 39967-60-7) represents a significant advancement in nucleoside analog development with far-reaching implications for medicine and biotechnology. Its unique structure, combined with its diverse applications in antiviral therapy, genetic disorder treatment, and drug development, positions it as a cornerstone compound in modern pharmaceutical research. As ongoing studies continue to reveal new possibilities for this remarkable molecule, its role in addressing global health challenges is poised to expand even further.